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Compound of Interest

Compound Name: Abierixin

Cat. No.: B15561198

In the continuous effort to manage coccidiosis, a persistent and economically significant
disease in the poultry industry, researchers and veterinarians rely on a variety of anticoccidial
agents. Among these are the ionophores, a class of antibiotics that disrupt the life cycle of
Eimeria protozoa. This guide provides a detailed comparison of Monensin, a widely used and
extensively studied ionophore, and Abierixin, a lesser-known polyether antibiotic.

Introduction to the Compounds

Monensin is a polyether ionophorous antibiotic produced by the fermentation of Streptomyces
cinnamonensis.[1][2] First introduced in 1971, it has become one of the most widely used
agents for controlling coccidiosis in poultry globally.[3][4] It is known for its broad-spectrum
activity against most pathogenic Eimeria species.[2]

Abierixin is also a polyether antibiotic, identified in the mycelium of a nigericin-producing
Streptomyces albus strain.[5] A 1985 study described it as having "good anticoccidial activity"
and low toxicity.[5] However, unlike Monensin, Abierixin is not widely commercialized, and
publicly available data on its efficacy from comparative studies are scarce.

Mechanism of Action: lonophoric Activity

Both Abierixin and Monensin belong to the class of polyether ionophore antibiotics and share
a similar mechanism of action.[1][5][6] They act by transporting ions across the cell membranes
of the Eimeria parasite, disrupting the natural ion gradients.
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Monensin specifically forms lipid-soluble complexes with monovalent cations, primarily sodium
(Na*).[1][6] This facilitates an influx of Na* into the parasite's cells (sporozoites and
merozoites), forcing the cell to expend energy to pump the excess sodium out.[3][7] This
process leads to cellular swelling, vacuolation, and ultimately, the rupture and death of the
parasite.[3][7] This disruption occurs early in the parasite's life cycle, typically within the first
two days.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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